N,4-Dimethylpyrimidin-2-amine
Overview
Description
N,4-Dimethylpyrimidin-2-amine is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is also known as 2-amino-4,6-dimethylpyrimidine and has the molecular formula C6H8N4.
Scientific Research Applications
Antifungal Properties
N,4-Dimethylpyrimidin-2-amine derivatives have shown potential as antifungal agents. A study by Jafar et al. (2017) synthesized various dimethylpyrimidin-derivatives and tested their biological activity against fungi like Aspergillus terreus and Aspergillus niger. These compounds exhibited significant antifungal effects, suggesting their potential development into useful antifungal agents (Jafar et al., 2017).
Antiangiogenic Potential
Research by Jafar and Hussein (2021) explored synthetic compounds derived from this compound for their antiangiogenic properties. Through docking studies, they found that certain compounds, especially one derivative, showed significant binding energy and theoretical results, suggesting these compounds as powerful antiangiogenic agents (Jafar & Hussein, 2021).
Chemical Synthesis and Structural Analysis
Several studies have focused on the synthesis of this compound derivatives and their structural analysis. For instance, Repich et al. (2017) synthesized a compound involving this compound and analyzed its crystal structure (Repich et al., 2017). Another study by Prezent et al. (2020) extended the application of this compound for synthesizing new compounds with potential biological activity (Prezent et al., 2020).
Interaction with DNA
The interaction of certain this compound derivatives with DNA has been investigated. Strekowski et al. (1986) studied how these compounds intercalate with DNA, demonstrating their potential in biological amplification processes (Strekowski et al., 1986).
Safety and Hazards
Mechanism of Action
Target of Action
N,4-Dimethylpyrimidin-2-amine is a complex organic compound that belongs to the class of organic compounds known as aminopyrimidines and derivatives . These are organic compounds containing an amino group attached to a pyrimidine ring Similar compounds have been found to interact with metal (ii) complexes .
Mode of Action
It’s known that aminopyrimidines and their derivatives can interact with various biological targets due to their structural similarity to natural biomolecules . For instance, some 2-aminopyrimidine derivatives have shown antitrypanosomal and antiplasmodial activities .
Biochemical Pathways
Aminopyrimidines and their derivatives are known to interact with various biochemical pathways due to their structural similarity to natural biomolecules .
Result of Action
Similar compounds have shown significant inhibitory activities against both cdk2/cyclin a and cdk9/cyclin t1 systems .
properties
IUPAC Name |
N,4-dimethylpyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-5-3-4-8-6(7-2)9-5/h3-4H,1-2H3,(H,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWTDCNVOLHLAEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507547 |
Source
|
| Record name | N,4-Dimethylpyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15231-63-7 |
Source
|
| Record name | N,4-Dimethylpyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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